Cas no 99532-45-3 (1H-Indole, 3-acetyl-1-(phenylsulfonyl)-)

• Product Name: 1H-Indole, 3-acetyl-1-(phenylsulfonyl)-
• CAS No: 99532-45-3
• MF: C₁₆H₁₃NO₃S
• MW: 299.344322919846
• CID: 750186
• PubChem ID: 848535
• Update Time: 2025-04-19

1H-Indole, 3-acetyl-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-acetyl-1-(phenylsulfonyl)-
• 1-[1-(benzenesulfonyl)indol-3-yl]ethanone
• 3-ACETYL-1-(PHENYLSULFONYL)INDOLE
• SCHEMBL949716
• 3-acetyl-N-phenylsulfonyl indole
• 1-(1-(phenylsulfonyl)-1H-indol-3-yl)ethanone
• 1-[1-(benzenesulfonyl)-1H-indol-3-yl]-ethanone
• 1-phenylsulfonyl-3-acetylindole
• 1-[1-(phenylsulfonyl)-1H-indol-3-yl]ethanone
• 1-[1-(benzenesulfonyl)-3-indolyl]ethanone
• HMS2558H08
• 3-acetyl-N-(phenylsulfonyl) indole
• CHEMBL1086026
• SMR000231760
• BCTGWINDWUUVQL-UHFFFAOYSA-N
• MLS000704562
• 99532-45-3
• 1-(1-besylindol-3-yl)ethanone
• 1-[1-(benzenesulfonyl)-1H-indol-3-yl]ethan-1-one
• AKOS015964933
• BDBM78674
• 1-[1-(phenylsulfonyl)indol-3-yl]ethanone
• DTXSID40357247
• cid_848535

• Inchi： 1S/C16H13NO3S/c1-12(18)15-11-17(16-10-6-5-9-14(15)16)21(19,20)13-7-3-2-4-8-13/h2-11H,1H3
• InChI Key： BCTGWINDWUUVQL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=C(C(C)=O)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 299.06161445g/mol
• Monoisotopic Mass: 299.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.5Ų